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Compound of Interest

Compound Name: 1,1,1-Tris(4-hydroxyphenyl)ethane

cat. No.: B1294721

An In-depth Technical Guide to 1,1,1-Tris(4-hydroxyphenyl)ethane (THPE) for Researchers
and Drug Development Professionals

Introduction

1,1,1-Tris(4-hydroxyphenyl)ethane, commonly referred to as THPE, is a trifunctional phenolic
compound with significant applications in polymer chemistry and emerging interest in the fields
of materials science and drug development. Its unique molecular architecture, featuring three
hydroxyphenyl groups attached to a central ethane core, provides a rigid structure with multiple
reactive sites. This guide offers a comprehensive overview of THPE, including its chemical
properties, synthesis protocols, and known biological activities, tailored for researchers,
scientists, and professionals in drug development.

It is important to note that the acronym THPE is also used for Tetrahydroxypropyl
Ethylenediamine, a compound primarily used in the cosmetics industry. This document focuses
exclusively on 1,1,1-Tris(4-hydroxyphenyl)ethane.

Molecular and Physicochemical Properties

The fundamental properties of THPE are summarized in the table below, providing a quick
reference for key quantitative data.
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Property Value Reference
Molecular Formula C20H1803 [1112][3]
Molecular Weight 306.36 g/mol [1112][31[4]
CAS Number 27955-94-8 [1113114]
Appearance White to off-white crystalline

powder
Melting Point 246-248 °C [4]
Boiling Point ~531.8 °C (predicted)
Density ~1.252 g/cms3
Topological Polar Surface Area
(TPSA) 60.69 A2 [3]
logP 4.1577 [3]
Hydrogen Bond Donors 3 [3]
Hydrogen Bond Acceptors 3 [3]
Rotatable Bonds 3 [3]

Synthesis of THPE: Experimental Protocols

Several methods for the synthesis of THPE have been reported, primarily involving acid-
catalyzed condensation reactions. Below are detailed protocols for two common synthetic
routes.

Protocol 1: Synthesis from p-Hydroxyacetophenone and
Phenol

This method involves the reaction of p-hydroxyacetophenone with an excess of phenol in the
presence of an acid catalyst.

Materials:
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» p-Hydroxyacetophenone

e Phenol

e Zinc Chloride (catalyst)

o Concentrated Hydrochloric Acid

» Dichloroethane (solvent for workup)

e Methanol (for purification)

o Water (for purification)

Procedure:

e Charge a reaction vessel with 54.0 moles of phenol and 100 g of zinc chloride. Stir the
mixture until it is homogeneous.[5]

e Slowly add 6.5 moles of p-hydroxyacetophenone to the mixture over a period of 40 minutes.

e Warm the reaction mixture to 60°C and maintain this temperature for 60 minutes.[5]

e Add 100 mL of concentrated hydrochloric acid and continue stirring the reaction for 8 hours.

[5]
 After the reaction is complete, cool the mixture to 20°C.
o Add dichloroethane and stir thoroughly to precipitate the crude product.[5]

« Filter the mixture and dry the collected solid under vacuum at 55°C for 6 hours to yield crude
THPE.[5]

Purification:

e Dissolve 1000 g of the crude product in 2000 mL of methanol by heating.[5]

e Once dissolved, cool the solution and slowly add 1600 mL of water while stirring.
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» Continue stirring at room temperature for 50 minutes to allow for the precipitation of a light
yellow product.[5]

« Filter the purified product and dry to obtain high-purity THPE.[5]

Protocol 2: Synthesis from 2,4-Pentanedione and Phenol

This alternative route utilizes 2,4-pentanedione (acetylacetone) and phenol, which can be more
economically advantageous.

Materials:

Phenol

e 2,4-Pentanedione

 Sulfuric Acid (catalyst)

o 3-Mercaptopropanesulfonic Acid (promoter)

» Methylene Chloride (solvent for workup)

o Methanol-water solution

Procedure:

e Prepare a mixture of phenol and 2,4-pentanedione with a molar ratio of at least 6:1.[6]

e The reaction is conducted in the presence of at least 0.8% by weight (based on phenol) of 3-
mercaptopropanesulfonic acid as a promoter and sulfuric acid.[6] The ratio of equivalents of
sulfuric acid to the mercapto sulfonic acid should be at least 7.5:1.[6]

e Maintain the reaction temperature in the range of 30-55°C.[6]

e Upon completion, slowly add methylene chloride at 50°C and then dilute further with
additional methylene chloride.[6]

 Stir the mixture for 2 hours at room temperature, then filter.
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e Wash the filtration residue with methylene chloride, water, and a 40:60 (by volume)
methanol-water solution saturated with THPE.[6]

» Dry the purified product under vacuum at 60°C to a constant weight.[6]

Applications in Research and Drug Development

THPE's trifunctional nature makes it a versatile building block in polymer chemistry, where it is
used as a cross-linking or branching agent to enhance the thermal stability and mechanical
strength of polymers like polycarbonates and epoxy resins.[7] These high-performance
materials have applications in various industries, including aerospace and electronics.[8]

For drug development professionals, THPE presents interest due to its biological activities and
potential as a scaffold for new therapeutic agents.

Biological Activity and Signaling

Recent research has identified 1,1,1-Tris(4-hydroxyphenyl)ethane as a potent antiestrogenic
compound.[9] It functions as an estrogen receptor antagonist.[9] In vivo studies have
demonstrated that THPE can impede uterine development in mouse models and lead to the
downregulation of estrogen-responsive genes.[9] This antagonistic activity on the estrogen
receptor signaling pathway makes THPE a valuable tool for investigating endocrine disruption
and a potential starting point for the development of drugs targeting estrogen-related pathways.
[9] The antioxidant properties of THPE are also being investigated for potential therapeutic
applications, as its phenolic structure suggests significant free radical scavenging activity.

Logical Workflow for THPE Synthesis and
Application

The following diagram illustrates the general workflow from the synthesis of THPE to its
potential applications in research.
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Caption: A logical workflow diagram illustrating the synthesis of THPE and its subsequent
applications in polymer chemistry and drug development research.

Conclusion

1,1,1-Tris(4-hydroxyphenyl)ethane is a compound with established utility in materials science
and significant potential for researchers in drug discovery and development. Its well-defined
synthesis and interesting biological profile as an estrogen receptor antagonist provide a solid
foundation for further investigation into its therapeutic applications. This guide provides the core
technical information necessary for scientists to begin exploring the possibilities of THPE in
their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294721?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

